Cas no 2549026-81-3 (5-fluoro-6-methyl-2-[4-(4,4,4-trifluorobutanoyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)

• Product Name: 5-fluoro-6-methyl-2-[4-(4,4,4-trifluorobutanoyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• CAS No: 2549026-81-3
• MF: C₁₃H₁₆F₄N₄O₂
• MW: 336.285356521606
• CID: 5312421
• PubChem ID: 168004552
• Update Time: 2025-06-15

5-fluoro-6-methyl-2-[4-(4,4,4-trifluorobutanoyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2549026-81-3
• 5-fluoro-6-methyl-2-[4-(4,4,4-trifluorobutanoyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• 5-Fluoro-6-methyl-2-[4-(4,4,4-trifluoro-1-oxobutyl)-1-piperazinyl]-4(3H)-pyrimidinone

• Inchi： 1S/C13H16F4N4O2/c1-8-10(14)11(23)19-12(18-8)21-6-4-20(5-7-21)9(22)2-3-13(15,16)17/h2-7H2,1H3,(H,18,19,23)
• InChI Key： ZATFPFGJBXHLHG-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C(=O)CCC(F)(F)F)CC2)=NC(C)=C(F)C(=O)N1

Computed Properties

• Exact Mass: 336.12093841g/mol
• Monoisotopic Mass: 336.12093841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 407.6±55.0 °C(Predicted)
• pka: 9.15±0.50(Predicted)

Additional information on 5-fluoro-6-methyl-2-[4-(4,4,4-trifluorobutanoyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

Introduction to 5-fluoro-6-methyl-2-[4-(4,4,4-trifluorobutanoyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one (CAS No. 2549026-81-3)

The compound 5-fluoro-6-methyl-2-[4-(4,4,4-trifluorobutanoyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one, identified by its CAS number 2549026-81-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential therapeutic applications. The presence of a fluoro substituent, combined with a dihydropyrimidinone core and a piperazine moiety linked via a trifluorobutanoyl group, endows it with unique physicochemical properties that make it an attractive candidate for drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms. The fluoro group is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The specific positioning of the fluoro substituent in 5-fluoro-6-methyl-2-[4-(4,4,4-trifluorobutanoyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one likely contributes to its selective interaction with biological targets, making it a promising scaffold for further medicinal chemistry exploration.

The dihydropyrimidinone scaffold is another key feature of this compound. This structural motif is well-documented for its role in various pharmacological activities, including antiviral, anti-inflammatory, and anticancer effects. The modification of the dihydropyrimidinone ring with a methyl group at the 6-position and an amide linkage to the piperazine ring via a trifluorobutanoyl moiety introduces additional functional diversity. The trifluorobutanoyl group not only enhances lipophilicity but also introduces steric hindrance, which can be critical for optimizing receptor binding.

Recent studies have highlighted the importance of the piperazine moiety in drug design. Piperazine derivatives are known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. In 5-fluoro-6-methyl-2-[4-(4,4,4-trifluorobutanoyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one, the piperazine ring is further functionalized by an amide bond to the trifluorobutanoyl group. This modification likely influences both the solubility and bioavailability of the compound, making it a valuable candidate for oral administration.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the fluoro group typically requires specialized fluorinating agents and catalysts to ensure high yield and selectivity. The formation of the amide bond between the trifluorobutanoyl group and the piperazine ring necessitates careful optimization to avoid side reactions such as over-acetylation or racemization. Advanced synthetic techniques such as flow chemistry or microwave-assisted synthesis may be employed to enhance efficiency and scalability.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. The three-dimensional structure of 5-fluoro-6-methyl-2-[4-(4,4,4-trifluorobutanoyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one can be analyzed using docking algorithms to predict binding modes and affinity scores for various receptors. These insights are crucial for designing analogs with improved pharmacological profiles.

The pharmacological evaluation of this compound has been ongoing in several research laboratories. Initial in vitro assays have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to human diseases. For instance, preliminary data suggest that this molecule may exhibit inhibitory effects on enzymes involved in cancer cell proliferation or inflammatory pathways. However, further studies are required to confirm these findings and to assess potential toxicological liabilities.

The potential therapeutic applications of 5-fluoro-6-methyl-2-[4-(4,4,4-trifluorobutanoyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one are broad and diverse. Given its structural features and preliminary biological activity data, it could be developed into a novel therapeutic agent for conditions such as cancer or inflammatory diseases. Additionally, its unique chemical properties may make it useful as a tool compound for mechanistic studies or as an intermediate in the synthesis of more complex molecules.

The development of any new drug candidate involves rigorous testing across multiple stages before it can reach clinical use. This includes extensive preclinical studies to evaluate efficacy and safety profiles followed by human clinical trials if promising results are observed. The journey from discovery to market approval is long and often expensive but is essential for ensuring that patients receive safe and effective treatments.

In conclusion,5-fluoro-6-methyl-2-[4-(4,44-trifluorobutanoyl)piperazin1yl]-3,44-dihydropyrimidin44-one (CAS No.,25,,90,,26,-81,-3) is a structurally intriguing molecule with significant potential in pharmaceutical research., Its combination of key functional groups such as ,,fluoro,,dihydropyrminone,and, piperazine,make it an interesting candidate for further development., While still under investigation.,this compound represents an example ,of how sophisticated chemical design can lead ,to novel therapeutics., As research progresses.,it will be exciting ,to see how this molecule evolves ,and what new insights it provides into disease mechanisms .and treatment strategies.